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Compound of Interest

Compound Name: beta-Acetyldigoxin

Cat. No.: B194529

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of beta-acetyldigoxin, a cardiac
glycoside derived from the acetylation of digoxin. With the CAS Number 5355-48-6, this
compound has been utilized in the management of heart failure and certain cardiac
arrhythmias. This document collates essential physicochemical data, details experimental
methodologies for its synthesis and characterization, and elucidates its primary mechanism of
action through the inhibition of the Na+/K+-ATPase pump and subsequent signaling cascades.
All quantitative data is presented in tabular format for clarity, and key processes are visualized
using Graphviz diagrams to facilitate understanding for research and development purposes.

Physicochemical Properties

Beta-acetyldigoxin is a white, odorless, crystalline powder with a bitter taste.[1] Its key
physicochemical properties are summarized in the table below, providing a foundational
dataset for experimental design and formulation development.
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Property Value Source
Molecular Formula C43H66015 [2][3]
Molecular Weight 822.98 g/mol [21[31[4]
Melting Point 271-273 °C [2]
Boiling Point (estimate) 681.03 °C [2]
Density (estimate) 1.1139 g/cm3 [2]

pKa (predicted) 13.41+0.70 [2]

Practically insoluble in water;
sparingly soluble in methylene

Solubility P _ g?/ , 'y [2]
chloride; slightly soluble in

ethanol (96%).[2]

Storage Temperature -20°C Freezer [2]

Experimental Protocols
Synthesis and Purification of beta-Acetyldigoxin

The following protocol is based on the partial acetylation of digoxin.

2.1.1. Synthesis Workflow
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Partial Acetylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS: 5355-48-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194529#beta-acetyldigoxin-cas-number-5355-48-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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